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Compound of Interest

Compound Name: YH239-EE

Cat. No.: B15575507 Get Quote

Essential Safety and Handling Guide for YH239-
EE
This guide provides essential safety, handling, and disposal information for YH239-EE, a potent

p53-MDM2 antagonist intended for research use only. All personnel must review this

information and the official Safety Data Sheet (SDS) from the supplier before handling this

compound. A thorough, site-specific risk assessment is mandatory prior to commencing any

work.
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Property Value/Information Source

CAS Number 1364488-67-4 [1][2][3][4]

Molecular Formula C25H27Cl2N3O4 [1][2][4][5]

Molecular Weight 504.4 g/mol [2][3][4][5]

Appearance Solid [4]

Solubility Soluble in DMSO [3][5]

Storage

Short-term (days to weeks): 0 -

4°C, dry and dark. Long-term

(months to years): -20°C.

[2][5]

Biological Activity

Potent p53-MDM2 antagonist;

induces apoptosis and cell

cycle arrest. For research use

only, not for human or

veterinary use.

[1][2][3][4][5][6]

Hazard Class

Shipped as a non-hazardous

chemical for transport

purposes. However, as a

chlorinated aromatic

hydrocarbon and a potent

biologically active molecule, it

should be handled with care,

assuming potential toxicity.

[1][2]

Personal Protective Equipment (PPE)
Given the potent biological activity and the nature of the compound as a chlorinated organic

molecule, a comprehensive approach to PPE is required to minimize exposure.[7][8][9]

Hand Protection: Chemical-resistant gloves are mandatory. Nitrile gloves are a common

choice for laboratory settings, but glove compatibility should be verified with the specific

solvent being used (e.g., DMSO).[10] Consider double-gloving, especially when handling

concentrated solutions.
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Eye Protection: Safety glasses with side shields are the minimum requirement.[9] For tasks

with a higher risk of splashes, such as preparing stock solutions, chemical splash goggles

are recommended.

Face Protection: When handling larger quantities or when there is a significant risk of

splashing, a face shield should be worn in conjunction with safety goggles.[8][9]

Body Protection: A fully buttoned laboratory coat must be worn at all times. For procedures

with a higher risk of contamination, consider disposable coveralls.

Respiratory Protection: While routine handling of small quantities in a well-ventilated area or

a chemical fume hood may not require respiratory protection, a risk assessment should be

performed. If there is a risk of generating aerosols or dust, a properly fitted respirator (e.g.,

an N95 for particulates or an appropriate cartridge respirator for vapors) should be used.

Operational and Disposal Plans
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Wear appropriate PPE (lab coat, gloves, safety glasses) during unpacking.

Verify the compound identity and quantity against the order.

Store the compound according to the recommended conditions (short-term at 0-4°C, long-

term at -20°C), in a dry, dark, and well-ventilated area.[2][5]

Preparation of Solutions (Experimental Protocol):

Working Area: All handling of solid YH239-EE and preparation of stock solutions should be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Procedure:

Don the required PPE: lab coat, double gloves, and safety goggles.

Place an absorbent, disposable bench liner on the work surface.
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Carefully weigh the required amount of solid YH239-EE. Avoid creating dust.

Add the appropriate solvent (e.g., DMSO) to the solid to achieve the desired

concentration.

Ensure the compound is fully dissolved before use in experiments.

Clearly label the solution with the compound name, concentration, solvent, date, and your

initials.

Handling and Use:

Always handle solutions of YH239-EE with appropriate PPE.

Avoid direct contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound, even if gloves were worn.

Waste Disposal:

All disposable materials contaminated with YH239-EE (e.g., pipette tips, tubes, gloves,

bench liners) must be disposed of as hazardous chemical waste.

Collect all liquid waste containing YH239-EE in a designated, sealed, and clearly labeled

hazardous waste container.

Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and rinse the affected area with

copious amounts of water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection if

necessary. Cover the spill with an absorbent material, and collect it into a sealed container

for disposal as hazardous waste. Clean the spill area thoroughly.
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Caption: Workflow for the safe handling of YH239-EE from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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